Cas no 4338-98-1 (3-methyl-1,3-benzothiazol-2-one hydrazone;hydrochloride)

• Product Name: 3-methyl-1,3-benzothiazol-2-one hydrazone;hydrochloride
• CAS No: 4338-98-1
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• MDL: MFCD00063630
• CID: 840345
• PubChem ID: 5483192
• Update Time: 2025-09-19

3-methyl-1,3-benzothiazol-2-one hydrazone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-BENZOTHIAZOLINONE HYDRAZONE HYDROCHLORIDE
• 3-Methyl-2-benzothiazolinonehydrazonehydrochloridemonohyd
• MBTH Hydrochloride
• Sawicki's Reagent
• 3-methyl-1,3-benzothiazol-2-one hydrazone;hydrochloride
• 2(3H)-Benzothiazolone, 3-methyl-, hydrazone, hydrochloride (1:1); 2(3H)-Benzothiazolone, 3-methyl-, hydrazone, monohydrochloride (9CI); 2-Benzothiazolinone, 3-methyl-, hydrazone, monohydrochloride (8CI); 2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothi
• DB-042735
• NS00081715
• (2Z)-2-HYDRAZINYLIDENE-3-METHYL-1,3-BENZOTHIAZOLE HYDROCHLORIDE
• 14448-67-0
• 4338-98-1
• (3-methyl-1,3-benzothiazol-2-ylidene)hydrazine;hydrochloride
• 3-Methyl-2-Benzothiazolinonehydrazone HCl
• 149022-15-1
• AKOS028108517
• (2E)-2-HYDRAZINYLIDENE-3-METHYL-1,3-BENZOTHIAZOLE HYDROCHLORIDE
• 2,3-dihydro-3-methyl-2-benzothiazolone hydrazone hydrochloride
• (Z)-(3-methyl-1,3-benzothiazol-2-ylidene)hydrazine;hydrochloride
• 3-Methyl-2-benzothiazolone hydrazone hydrochloride
• BCP11674
• DTXSID60884060
• 2,3-dihydro-3-methyl-2-benzothiazolone hydra-zone hydrochloride
• M0160
• DA-19048
• 2(3H)-Benzothiazolone, 3-methyl-, hydrazone, monohydrochloride
• (Z)-2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride

• MDL： MFCD00063630
• Inchi： 1S/C8H9N3S.ClH/c1-11-6-4-2-3-5-7(6)12-8(11)10-9;/h2-5H,9H2,1H3;1H
• InChI Key： OEZPVSPULCMUQB-UHFFFAOYSA-N
• SMILES： Cl.S1C(=NN)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 215.0283962g/mol
• Monoisotopic Mass: 215.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Boiling Point: 342.9°C at 760 mmHg

3-methyl-1,3-benzothiazol-2-one hydrazone;hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H320
• Warning Statement： P264-P270-P301+P310+P330-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：2811
• RTECS：DL7160200
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds